Cas no 52526-31-5 (Benzo[b]thiophene-2-carboxaldehyde, 4-methoxy-)

• Product Name: Benzo[b]thiophene-2-carboxaldehyde, 4-methoxy-
• CAS No: 52526-31-5
• MF: C₁₀H₈O₂S
• MW: 192.234321594238
• CID: 359421
• PubChem ID: 21827698
• Update Time: 2025-04-19

Benzo[b]thiophene-2-carboxaldehyde, 4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxaldehyde, 4-methoxy-
• 4-methoxy-1-benzothiophene-2-carbaldehyde
• 4-methoxyBenzo[b]thiophene-2-carboxaldehyde
• 52526-31-5
• DTXSID60618549

• Inchi： 1S/C10H8O2S/c1-12-9-3-2-4-10-8(9)5-7(6-11)13-10/h2-6H,1H3
• InChI Key： IDKQXEZVDUAOQK-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC2C(=CC=CC1=2)OC

Computed Properties

• Exact Mass: 192.02454
• Monoisotopic Mass: 192.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes